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Compound of Interest

Compound Name:
Ethyl 4,4-

dichlorocyclohexanecarboxylate

Cat. No.: B1354076 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the available chemical and physical properties of

Ethyl 4,4-dichlorocyclohexanecarboxylate. Due to a lack of extensive published

experimental data, this document primarily presents computationally derived properties.

Core Chemical Properties
Ethyl 4,4-dichlorocyclohexanecarboxylate, with the molecular formula C₉H₁₄Cl₂O₂, is a

halogenated cyclic ester. Its fundamental identifiers and computed properties are summarized

below.
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Property Value Source

IUPAC Name
ethyl 4,4-dichlorocyclohexane-

1-carboxylate
PubChem[1]

Molecular Formula C₉H₁₄Cl₂O₂ PubChem[1]

Molecular Weight 225.11 g/mol PubChem[1]

Canonical SMILES CCOC(=O)C1CCC(CC1)(Cl)Cl PubChem[1]

InChI Key
AWUTUWCWOFBQSG-

UHFFFAOYSA-N
PubChem[1]

CAS Number 444578-35-2 PubChem[1]

Computed Physicochemical Data
The following table summarizes the computationally predicted physicochemical properties of

Ethyl 4,4-dichlorocyclohexanecarboxylate. It is important to note that these are theoretical

values and may differ from experimentally determined parameters.

Property Value Source

XLogP3 2.8 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 224.037085 g/mol PubChem[1]

Monoisotopic Mass 224.037085 g/mol PubChem[1]

Topological Polar Surface Area 26.3 Å² PubChem[1]

Heavy Atom Count 13 PubChem[1]

Experimental Data
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A comprehensive search of publicly available scientific literature and chemical databases did

not yield any specific experimental data for the following properties of Ethyl 4,4-
dichlorocyclohexanecarboxylate:

Melting Point

Boiling Point

Density

Solubility

Spectroscopic Data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry)

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Ethyl 4,4-
dichlorocyclohexanecarboxylate are not readily available in the surveyed literature. A

potential synthetic route could involve the dichlorination of a suitable precursor, such as ethyl 4-

oxocyclohexanecarboxylate, followed by esterification if necessary. However, a specific,

validated protocol has not been identified.

Biological Activity and Signaling Pathways
There is currently no available information in the public domain regarding the biological activity

of Ethyl 4,4-dichlorocyclohexanecarboxylate. Consequently, no signaling pathways or

experimental workflows involving this compound can be described or visualized.

Logical Relationship Diagram
As no experimental workflows or signaling pathways involving Ethyl 4,4-
dichlorocyclohexanecarboxylate are documented, a diagram illustrating a generalized

logical workflow for its characterization is provided below. This represents a typical process that

would be followed were this compound to be synthesized and studied.
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General Workflow for Characterization of Ethyl 4,4-dichlorocyclohexanecarboxylate
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Caption: Generalized workflow for the synthesis and characterization of a chemical compound.
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Conclusion
Ethyl 4,4-dichlorocyclohexanecarboxylate is a compound for which there is a significant lack

of publicly available experimental data. The information presented in this guide is based on

computational predictions from the PubChem database. Further research is required to

determine its physical and chemical properties, establish a reliable synthetic protocol, and

investigate any potential biological activity. This document serves as a foundational summary of

the current knowledge and highlights the areas where further investigation is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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